Cas no 1246308-80-4 (4-(2-Nitrophenyl)dibenzofuran)

• Product Name: 4-(2-Nitrophenyl)dibenzofuran
• CAS No: 1246308-80-4
• MF: C₁₈H₁₁NO₃
• MW: 289.284844636917
• CID: 2106801
• PubChem ID: 66797872
• Update Time: 2025-10-11

4-(2-Nitrophenyl)dibenzofuran Chemical and Physical Properties

Names and Identifiers

• 4-?(2-?nitrophenyl)?Dibenzofuran
• 4-(2-nitrophenyl)dibenzofuran
• ZPVONLLRBPTGCG-UHFFFAOYSA-N
• 1246308-80-4
• 4-(2-Nitrophenyl)dibenzo[b,d]furan
• SCHEMBL782755
• DA-23192
• 6-(2-nitrophenyl)-8-oxatricyclo[7.4.0.0(2),?]trideca-1(9),2(7),3,5,10,12-hexaene
• F75802
• 4-(2-Nitrophenyl)dibenzofuran

• Inchi： 1S/C18H11NO3/c20-19(21)16-10-3-1-6-12(16)14-8-5-9-15-13-7-2-4-11-17(13)22-18(14)15/h1-11H
• InChI Key： ZPVONLLRBPTGCG-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C2C=CC=C(C3C=CC=CC=3[N+](=O)[O-])C1=2

Computed Properties

• Exact Mass: 289.07389321g/mol
• Monoisotopic Mass: 289.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59
• XLogP3: 5.1

Additional information on 4-(2-Nitrophenyl)dibenzofuran

Chemical Profile of 4-(2-Nitrophenyl)dibenzofuran (CAS No. 1246308-80-4)

4-(2-Nitrophenyl)dibenzofuran, identified by its Chemical Abstracts Service (CAS) number 1246308-80-4, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and materials science. This heterocyclic aromatic molecule, featuring a dibenzofuran core conjugated with a nitro-substituted phenyl group, exhibits unique structural and electronic properties that make it a promising candidate for various applications, particularly in the development of pharmaceuticals and advanced materials.

The molecular structure of 4-(2-Nitrophenyl)dibenzofuran consists of two benzene rings fused to a furan ring, with a nitro group (-NO₂) attached to one of the phenyl rings. This arrangement imparts distinct chemical reactivity and electronic characteristics, making it a valuable scaffold for synthetic chemistry. The nitro group, in particular, is known for its ability to participate in various chemical transformations, including reduction to an amine or diazotization reactions, which can be leveraged in the synthesis of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of 4-(2-Nitrophenyl)dibenzofuran and its derivatives. The dibenzofuran moiety is a common structural feature in many bioactive compounds, often found in natural products and synthetic drugs due to its ability to interact with biological targets. Additionally, the presence of the nitro group can influence the compound's metabolic stability and bioavailability, making it an attractive moiety for drug design.

One of the most compelling aspects of 4-(2-Nitrophenyl)dibenzofuran is its utility as a building block in medicinal chemistry. Researchers have utilized this compound as a precursor in the synthesis of novel heterocyclic scaffolds, which have shown promise in preclinical studies as potential treatments for various diseases. For instance, derivatives of this molecule have been investigated for their anti-inflammatory, antioxidant, and anticancer properties. The nitro group's redox-active nature allows for the development of prodrugs that can be activated intracellularly, potentially enhancing therapeutic efficacy while reducing side effects.

Moreover, the electronic properties of 4-(2-Nitrophenyl)dibenzofuran make it an interesting candidate for applications beyond pharmaceuticals. In materials science, this compound has been explored for its potential use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The conjugated system of the dibenzofuran ring can facilitate charge transport, making it suitable for use in semiconducting materials. Recent studies have demonstrated that thin films derived from 4-(2-Nitrophenyl)dibenzofuran exhibit desirable optoelectronic properties, which could be harnessed for next-generation electronic devices.

The synthesis of 4-(2-Nitrophenyl)dibenzofuran typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes include Friedel-Crafts acylation followed by nitration and cyclization steps. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, facilitating its use in both academic research and industrial applications.

In terms of biological activity, several derivatives of 4-(2-Nitrophenyl)dibenzofuran have been reported to exhibit notable pharmacological effects. For example, modifications to the nitro group or the dibenzofuran core can significantly alter the compound's biological profile. Some derivatives have shown inhibitory activity against specific enzymes or receptors involved in disease pathways. These findings highlight the importance of structure-activity relationship (SAR) studies in optimizing the therapeutic potential of this class of compounds.

Recent research has also explored the computational modeling of 4-(2-Nitrophenyl)dibenzofuran to better understand its interactions with biological targets. Molecular docking studies have been particularly useful in predicting binding affinities and identifying key residues involved in drug-receptor interactions. These computational approaches complement experimental efforts by providing insights into molecular recognition processes at an atomic level.

The environmental impact and sustainability considerations are also important aspects when evaluating compounds like 4-(2-Nitrophenyl)dibenzofuran. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Additionally, researchers are investigating biodegradability and toxicity profiles to ensure that applications involving this compound are environmentally responsible.

In conclusion,4-(2-Nitrophenyl)dibenzofuran (CAS No. 1246308-80-4) is a versatile and multifunctional compound with significant potential in both pharmaceuticals and materials science. Its unique structural features enable diverse applications ranging from drug development to advanced electronic materials. As research continues to uncover new uses for this molecule,4-(2-Nitrophenyl)dibenzofuran is poised to remain a valuable asset in scientific innovation.